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Compound of Interest

Compound Name: Acid green 85

CAS No.: 12220-00-7

Cat. No.: B1172249

Get Quote

Executive Summary & Chemical Identity[1]
Acid Green 85 (CAS 12220-00-7) is a synthetic acid dye, frequently categorized within the

metal-complex dye family (often chromium or cobalt-based azo complexes), distinct from the

more common non-metallized Acid Green 25 (C.I. 61570).[1] While widely used in textile dyeing

(wool, nylon, silk) and leather processing for its "olive" shades, its application in research

requires rigorous safety protocols due to the potential presence of complexed heavy metals

and the risk of respiratory sensitization associated with fine dye powders.[1]

This guide provides a self-validating safety framework for handling Acid Green 85, prioritizing

the Precautionary Principle: treating the substance as a potential respiratory sensitizer and

heavy metal hazard until specific batch certification proves otherwise.[1]
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Property Detail

Common Name Acid Green 85

Synonyms
Acid Olive MGL, Acid Olive Green AL, C.I.[2]

Acid Green 85

CAS Number 12220-00-7

Chemical Class
Acid Metal Complex Dye (typically 1:2 Metal

Complex)

Physical State Dark Olive/Green Powder or Granules

Solubility Soluble in water; slightly soluble in ethanol

Hazard Identification & Toxicology[1][6]
Unlike simple acid dyes, Acid Green 85's classification as a metal complex introduces specific

toxicological risks. The following hazard profile is derived from the chemical class properties of

metal-complex azo dyes.

Core Hazards (GHS Classification Basis)
Respiratory Sensitization (Category 1): High risk.[1] Inhalation of dye dust may cause allergy

or asthma symptoms or breathing difficulties.[1] This is the critical critical control point (CCP)

for lab safety.

Skin/Eye Irritation (Category 2/2A): Contact with powder or concentrated solutions causes

irritation.[1]

Aquatic Toxicity (Category 2/3): Harmful to aquatic life with long-lasting effects, particularly

due to metal content (Chromium/Cobalt) and low biodegradability.[1]

Mechanism of Toxicity
Bioavailability: The metal ion in 1:2 complexes is tightly bound, reducing acute metal toxicity

compared to free salts.[1] However, metabolic breakdown or acidic environments can

release free metal ions.[1]
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Haptenization: Reactive groups in the dye structure can bind to serum albumin, potentially

triggering immune responses (sensitization) upon repeated inhalation.[1]

Risk Assessment & Engineering Controls
Safety relies on a "Defense in Depth" strategy.[1][3] Do not rely solely on PPE.[1]

Hierarchy of Controls Workflow

Continuous Monitoring

1. Elimination/Substitution
(Can Acid Green 25 be used?)

2. Engineering Controls
(Fume Hood, HEPA Weighing Station)

If substitution impossible

3. Administrative Controls
(SOPs, Restricted Access)

Implement protocols

4. PPE
(Respirator, Nitrile Gloves, Lab Coat)

Final barrier

Dust Monitoring Health Surveillance
(Sensitization Check)

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for handling powdered sensitizing dyes.
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Engineering Control Standards
Primary Containment: All weighing of dry powder must occur inside a chemical fume hood or

a powder containment balance enclosure.[1]

Velocity: Face velocity should be maintained between 0.3 – 0.5 m/s to prevent turbulence

that could disperse light powder.[1]

Static Control: Use anti-static weighing boats and spatulas.[1] Acid Green 85 powder is

often fine and prone to static charge, which causes "jumping" and aerosolization.[1]

Personal Protective Equipment (PPE) Matrix
Protection Zone Requirement Rationale

Respiratory

N95 / P2 (Minimum); P100/P3

recommended for spill

cleanup.[1][2]

Prevents inhalation of

particulates <5µm which can

trigger sensitization.[1][2]

Dermal (Hands)
Double Nitrile Gloves (0.11

mm min thickness).[1][2]

Prevents skin staining and

potential transdermal

absorption.[1][2] Change

immediately if stained.[1]

Ocular
Chemical Safety Goggles

(Indirect Vent).[1][2]

Protects against airborne dust

and splashes.[1][2][3][4] Safety

glasses are insufficient for fine

powders.[1]

Body
Lab Coat (Buttoned, long

sleeve) + Apron.[1][2]

Prevents accumulation of dye

dust on street clothing, which

can transport hazards home.

[1]

Handling Protocols: Step-by-Step
Protocol A: Safe Weighing & Solution Preparation
Objective: Prepare a 1% (w/v) stock solution without generating airborne dust.
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Preparation:

Turn on fume hood 5 minutes prior.[1]

Place a damp paper towel (lint-free) on the work surface inside the hood to trap any stray

particles.[1]

Have a pre-filled solvent container (water/buffer) ready to minimize open powder time.[1]

Weighing:

Use a disposable anti-static weighing boat.[1]

Transfer powder slowly.[1] Do not tap the spatula against the boat; this launches particles.

[1]

Immediately recap the stock bottle.[1][5] Wipe the threads of the bottle with a damp

Kimwipe before closing to prevent grinding dye in the cap.[1]

Solubilization:

Technique: "Paste Method."[1] Add a small volume of solvent to the powder in the

weighing boat or beaker to create a paste before adding the bulk solvent.[1] This wets the

particles and prevents "puffing" when large liquid volumes are added.[1]

Transfer paste to the volumetric flask using a wash bottle.[1]

Decontamination:

Wipe the balance and surrounding area with a wet paper towel.[1]

Dispose of the weighing boat and wipes as hazardous chemical waste (due to metal

content).[1]

Protocol B: Storage & Stability[1]
Condition: Store in a cool, dry place away from strong oxidizers and reducing agents.[1]
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Container: Keep in tightly sealed amber glass or high-density polyethylene (HDPE)

containers.

Labeling: Must include "Sensitizer" and "Metal Complex Dye" warnings.[1]

Emergency Response & Spill Management
Critical Rule: Do not attempt to dry-sweep dye powder.[1] This guarantees aerosolization.[1]

Powder Spill

Liquid Spill

Spill Detected

Assess Volume & Form
(Powder vs. Liquid)

Cover with damp paper towels
(Do NOT sweep)

Powder

Absorb with inert material
(Vermiculite/Sand)

Liquid

Scoop up damp material

Clean surface with soap & water
(Repeat until no color)

Dispose as Heavy Metal Waste

Click to download full resolution via product page
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Figure 2: Decision logic for Acid Green 85 spill remediation.

First Aid Measures
Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention

(suspected sensitization).[1]

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use organic solvents

(ethanol/acetone) on skin, as they increase dye permeability.[1]

Eye Contact: Rinse cautiously with water for 15 minutes.[1] Lift eyelids.[1]

Waste Disposal & Environmental Compliance
Because Acid Green 85 is a metal complex dye (containing Chromium or Cobalt), it cannot be

poured down the drain.[1]

Segregation: Collect all liquid waste in a carboy labeled "Aqueous Waste - Heavy Metals

(Cr/Co)".

Solid Waste: Contaminated gloves, weighing boats, and paper towels must be disposed of in

the solid hazardous waste stream, not regular trash.[1]

Destruction: Do not attempt chemical destruction (bleaching) in the lab, as this may release

free metal ions (e.g., Cr(VI)) which are more toxic than the dye complex.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling Precautions for Acid Green 85: A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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